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Introduction

B-Chlorophenetole, also known as 2-phenoxyethyl chloride, is an organic compound with
significant applications in organic synthesis, particularly as an intermediate in the production of
pharmaceuticals. Its chemical structure consists of a phenoxy group attached to an ethyl
chloride moiety. A notable application of 3-chlorophenetole is in the synthesis of the
antidepressant drug Nefazodone, where it serves as a precursor to a key triazolone
intermediate. This guide provides a comprehensive overview of the boiling and melting points
of B-chlorophenetole, detailed experimental protocols for their determination, and a
visualization of its role in the synthesis of Nefazodone.

Physicochemical Data of B-Chlorophenetole

The accurate determination of physical properties such as melting and boiling points is crucial
for the identification, purification, and handling of chemical compounds. The following table
summarizes the reported values for 3-chlorophenetole.
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Physical Property Value Conditions
Melting Point 24 -28°C
- . Atmospheric Pressure
Boiling Point 220 °C )
(estimated)
97 -98 °C 15 mm Hg

Note: The significant difference in boiling points is attributed to the pressure at which the
measurement was taken. It is essential to consider the experimental conditions when
comparing such values.

Experimental Protocols

The following are detailed methodologies for the determination of the melting and boiling points
of organic compounds like 3-chlorophenetole.

Melting Point Determination

The melting point of a solid is the temperature at which it transitions to a liquid. For a pure
crystalline solid, this transition occurs over a narrow temperature range.

Apparatus:

Melting point apparatus (e.g., Thiele tube or a digital melting point device)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Heating medium (e.g., mineral oil for Thiele tube)
Procedure:

o Sample Preparation: A small amount of 3-chlorophenetole is finely ground using a mortar
and pestle. The powdered sample is then packed into the sealed end of a capillary tube to a
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height of 2-3 mm.

o Apparatus Setup (Thiele Tube Method): The capillary tube is attached to a thermometer,
ensuring the sample is level with the thermometer bulb. The thermometer and capillary tube
are then immersed in the heating medium within the Thiele tube.

e Heating: The Thiele tube is heated gently and slowly at the side arm. The design of the tube
allows for the circulation of the heating medium, ensuring a uniform temperature distribution.
The heating rate should be controlled to approximately 1-2 °C per minute as the melting
point is approached.

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire solid has transformed
into a clear liquid is recorded as the end of the melting range.

o Purity Assessment: A sharp melting range (typically 0.5-1 °C) is indicative of a pure
compound. Impurities tend to lower and broaden the melting range.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure.

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., Thiele tube, aluminum block, or water bath)

Beaker

Procedure:
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o Sample Preparation: A small amount (a few milliliters) of liquid 3-chlorophenetole is placed in
a small test tube.

o Capillary Inversion: A capillary tube, sealed at one end, is placed inverted (open end down)
into the test tube containing the liquid.

e Apparatus Setup: The test tube is attached to a thermometer, with the bulb of the
thermometer positioned adjacent to the test tube. This assembly is then immersed in a
heating bath (e.g., a beaker of water or oil).

e Heating: The heating bath is heated gently and uniformly. As the temperature rises, the air
trapped in the capillary tube will expand and slowly bubble out.

o Observation: As the liquid approaches its boiling point, a continuous and rapid stream of
bubbles will emerge from the open end of the capillary tube. The heating is then
discontinued.

e Boiling Point Reading: As the liquid cools, the stream of bubbles will slow down and
eventually stop. The temperature at which the liquid just begins to enter the capillary tube is
the boiling point of the substance. At this point, the vapor pressure inside the capillary is
equal to the external atmospheric pressure.

Synthesis of Nefazodone: A Workflow Involving a B-
Chlorophenetole Derivative

B-Chlorophenetole is a key building block in the synthesis of the antidepressant Nefazodone.
The following diagram illustrates a plausible synthetic pathway where a derivative of 3-
chlorophenetole is used to form a crucial intermediate.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Synthesis of Key Intermediate

Chlorination Acplation

(Z-PhenoxyethanOD (Propionyl Hydrazine] Ethyl Chloroformate
A

Final Synthesis of Nefazodone

B-Chlorophenetole
(2-Phenoxyethyl chloride)

Alkylation

Y

(a . . 1,3-Dihalopropane
(l ® Chlorophenyl)plperazma Qe.g., l-bromo-s—chloropropaneD

Intermediate Hydrazide

Cyclization

1-(3-Chloropropyl)-4-

D e

|-3(2H)-one (3-chlorophenyl)piperazine

5-Ethyl-4-(2-phenoxyethyl)-
1,2,4-triazol
(Key Inte

rmediate)

P Nefazodone

Click to download full resolution via product page

 To cite this document: BenchChem. [In-Depth Technical Guide to the Physicochemical
Properties of B-Chlorophenetole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b016413#boiling-point-and-melting-point-of-

chlorophenetole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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